Cas no 2138575-02-5 (4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol
• CAS No: 2138575-02-5
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 6062443
• PubChem ID: 165962669
• Update Time: 2025-05-20

4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol
• 2138575-02-5
• EN300-1160177
• 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H29NO2/c1-5-12-6-7-13(16)10-14(12)15(11(2)3)8-9-17-4/h11-14,16H,5-10H2,1-4H3
• InChI Key： OBLXFDDRQCVUOR-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(CCOC)C(C)C

Computed Properties

• Exact Mass: 243.219829168g/mol
• Monoisotopic Mass: 243.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino]cyclohexan-1-ol

Introduction to 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol (CAS No. 2138575-02-5)

4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol, identified by its CAS number 2138575-02-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of cyclohexanol derivatives, characterized by its intricate molecular structure, which includes multiple functional groups such as amines and ethers. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The molecular structure of 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol consists of a cyclohexane ring substituted with an ethyl group at the 4-position, an amine group at the 3-position, and a (2-methoxyethyl)(propan-2-yl)amino moiety. This arrangement creates a highly versatile scaffold that can interact with biological targets in diverse ways. The compound's ability to engage with various receptors and enzymes makes it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclohexanol derivatives due to their ability to modulate biological pathways involved in inflammation, pain, and neurodegenerative diseases. The specific substitution pattern in 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol suggests that it may possess properties that make it suitable for addressing these conditions. For instance, the amine and ether groups can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets such as protein kinases and ion channels.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol allow for modifications that can enhance its binding affinity and selectivity towards specific biological targets. This flexibility is crucial in medicinal chemistry, where optimizing a molecule's pharmacokinetic and pharmacodynamic properties is essential for successful drug development.

Recent studies have highlighted the importance of cyclohexanol derivatives in the treatment of neurological disorders. For example, compounds with similar structural motifs have been shown to exhibit neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. The presence of both amine and ether functionalities in 4-Ethyl-3-[(2-methoxyethyl)(propan-2-yl)amino)cyclohexan-1-ol suggests that it may share some of these beneficial properties. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 4-Ethyl-3-[(2-methoxyethyl)(propan-2-y l)amino)cyclohexan -1 -ol presents both challenges and opportunities for synthetic chemists. The complex connectivity of the molecule requires careful planning to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to construct the desired framework efficiently. The development of novel synthetic routes could not only facilitate access to this compound but also provide insights into general strategies for constructing related molecules.

The pharmacokinetic properties of 4-Ethyl -3 -[( 2 -methoxyethyl ) ( propan - 2 - y l ) amino ] cyc lohex an -1 - ol are also critical factors to consider in its potential application as a drug candidate. Studies on related compounds have shown that cyclohexanol derivatives can exhibit favorable solubility profiles, which is essential for oral bioavailability. Additionally, the metabolic stability of this compound needs to be evaluated to ensure that it remains active within the body long enough to exert its therapeutic effects.

In conclusion, 4-Ethyl -3 -[( 2 -meth oxy eth yl ) ( propan - 2 - y l ) amino ] cyc lohex an -1 - ol (CAS No. 2138575 -02 -5) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique molecular features make it an attractive candidate for further investigation into treating various diseases, particularly those involving neurological dysfunction. As research continues to uncover new applications for cyclohexanol derivatives, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.